Cas no 2188205-67-4 (rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate)

• Product Name: rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate
• CAS No: 2188205-67-4
• MF: C₁₄H₁₆N₄O₆
• MW: 336.300043106079
• CID: 5689706
• Update Time: 2024-02-02

rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate

• Inchi： 1S/C14H16N4O6/c1-3-23-13(21)7-5-9-11(19)18-10(12(20)17(9)15-7)6-8(16-18)14(22)24-4-2/h5-6,11-12,19-20H,3-4H2,1-2H3/t11-,12+
• InChI Key： JRMCTQSHZAWDHF-TXEJJXNPSA-N
• SMILES： C12=CC(C(OCC)=O)=NN1[C@@H](O)C1=CC(C(OCC)=O)=NN1[C@@H]2O

Experimental Properties

• Density: 1.64±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 641.9±55.0 °C(Predicted)
• pka: 11.27±0.40(Predicted)